Cas no 438029-55-1 (5-(2-fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2-fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 438029-55-1
• MF: C₁₅H₁₂FN₃S
• MW: 285.339284896851
• CID: 843534
• PubChem ID: 3832596
• Update Time: 2025-05-20

5-(2-fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(2-FLUORO-PHENYL)-4-P-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL
• 5-(2-fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
• 438029-55-1
• AKOS000116371
• 5-(2-Fluorophenyl)-4-(p-tolyl)-4H-1,2,4-triazole-3-thiol
• J-516109
• G34963
• CS-0219170
• Z56837028
• 5-(2-fluorophenyl)-4-(4-methylphenyl)-2H-1,2,4-triazole-3-thione
• 3-(2-fluorophenyl)-4-(4-methylphenyl)-1H-1,2,4-triazole-5-thione
• EN300-03303

• MDL： MFCD03478312
• Inchi： 1S/C15H12FN3S/c1-10-6-8-11(9-7-10)19-14(17-18-15(19)20)12-4-2-3-5-13(12)16/h2-9H,1H3,(H,18,20)
• InChI Key： RVYSPEFCLAJJHX-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2F)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 285.07359673g/mol
• Monoisotopic Mass: 285.07359673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(2-fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 5-(2-fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 438029-55-1)

5-(2-fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 438029-55-1, belongs to the triazole class of molecules, which are well-documented for their broad spectrum of biological activities. The presence of both fluorine and methyl substituents in its aromatic rings introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 5-(2-fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol consists of a central triazole ring fused with two phenyl rings at the 2 and 4 positions, respectively. The triazole ring itself is characterized by its three-membered nitrogen-containing cycle, which is known to exhibit significant bioactivity. The introduction of a thiol (-SH) group at the 3-position of the triazole ring further enhances its potential as a pharmacophore. This thiol moiety is particularly interesting because it can participate in various biochemical interactions, including disulfide bond formation and metal chelation, which are crucial for many biological processes.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and interactions of 5-(2-fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against several enzymes and receptors implicated in inflammatory and infectious diseases. The fluorine substituent at the 2-position of the phenyl ring is known to enhance metabolic stability and binding affinity, while the methyl group at the 4-position contributes to optimal spatial orientation for biological interaction.

In vitro studies have demonstrated that 5-(2-fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol possesses notable anti-inflammatory properties. Specifically, it has been shown to modulate the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. By inhibiting COX enzymes, this compound may help reduce the production of pro-inflammatory cytokines and prostaglandins, thereby alleviating symptoms associated with chronic inflammatory conditions. Additionally, its ability to interact with thioredoxin reductase has been explored as a potential therapeutic strategy for combating oxidative stress-related diseases.

The role of thiol groups in drug design cannot be overstated. Thiol-containing compounds have been widely used in the development of antimicrobial agents due to their ability to disrupt bacterial cell wall synthesis and membrane integrity. In the case of 5-(2-fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol, the thiol moiety at the 3-position may serve as a critical pharmacophoric element for interacting with bacterial enzymes or structural components. This interaction could lead to the development of novel antibiotics or antiseptics that are effective against resistant strains of pathogens.

Furthermore, the structural features of 5-(2-fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol make it an attractive scaffold for further derivatization. Researchers can modify various positions on its aromatic rings or introduce additional functional groups to optimize its pharmacological properties. For instance, replacing the methyl group at the 4-position with other alkyl or aryl groups could alter its solubility profile or target specificity without significantly compromising its bioactivity. Such modifications are essential for tailoring drug candidates to meet specific therapeutic requirements.

The synthesis of 5-(2-fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole core efficiently. The introduction of fluorine and methyl groups at specific positions demands careful consideration to ensure regioselectivity and high yield. These synthetic challenges highlight the importance of collaboration between organic chemists and medicinal biologists to develop robust synthetic routes for promising drug candidates.

Recent clinical trials have begun to explore the potential therapeutic applications of derivatives related to 5-(2-fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol. While preliminary results are promising, further studies are needed to evaluate its safety profile and long-term efficacy in human populations. The integration of high-throughput screening technologies has accelerated the identification of lead compounds from complex libraries like this one. By leveraging computational models and automated experimentation platforms, researchers can rapidly assess thousands of compounds for their biological activity before advancing them into more rigorous testing phases.

The impact of 5-(2-fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol on drug discovery extends beyond its direct therapeutic applications. Its unique structural features provide valuable insights into how substituent patterns influence molecular behavior within biological systems. These insights can guide future research efforts toward designing more effective drugs with improved pharmacokinetic properties such as enhanced bioavailability or prolonged half-life.

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